Cas no 2639378-54-2 (tert-butyl (3aR,6aS)-5-amino-octahydrocyclopentacpyrrole-5-carboxylate)

• Product Name: tert-butyl (3aR,6aS)-5-amino-octahydrocyclopentacpyrrole-5-carboxylate
• CAS No: 2639378-54-2
• MF: C₁₂H₂₂N₂O₂
• MW: 226.315283298492
• CID: 5640583
• PubChem ID: 165902133
• Update Time: 2025-10-24

tert-butyl (3aR,6aS)-5-amino-octahydrocyclopentacpyrrole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27782624
• 2639378-54-2
• tert-butyl (3aR,6aS)-5-amino-octahydrocyclopenta[c]pyrrole-5-carboxylate
• tert-butyl (3aR,6aS)-5-amino-octahydrocyclopentacpyrrole-5-carboxylate

• Inchi： 1S/C12H22N2O2/c1-11(2,3)16-10(15)12(13)4-8-6-14-7-9(8)5-12/h8-9,14H,4-7,13H2,1-3H3/t8-,9+,12?
• InChI Key： JMFYGYAHTGFVOS-USUYBEQLSA-N
• SMILES： O(C(C)(C)C)C(C1(C[C@H]2CNC[C@H]2C1)N)=O

Computed Properties

• Exact Mass: 226.168127949g/mol
• Monoisotopic Mass: 226.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl (3aR,6aS)-5-amino-octahydrocyclopentacpyrrole-5-carboxylate

tert-butyl (3aR,6aS)-5-amino-octahydrocyclopentacpyrrole-5-carboxylate: A Comprehensive Overview

The compound with CAS number 2639378-54-2, commonly referred to as tert-butyl (3aR,6aS)-5-amino-octahydrocyclopentacpyrrole-5-carboxylate, is a complex organic molecule with significant potential in various fields of chemistry and biology. This compound belongs to the class of bicyclic amino acids, which have garnered considerable attention due to their unique structural properties and functional versatility.

The structure of tert-butyl (3aR,6aS)-5-amino-octahydrocyclopentacpyrrole-5-carboxylate consists of a cyclopentane ring fused with a pyrrole ring, creating a bicyclic framework. The presence of an amino group at the 5-position and a tert-butyl ester group further enhances its chemical reactivity and biological activity. Recent studies have highlighted its role in peptide synthesis, where its unique stereochemistry and stability make it an ideal building block for constructing complex biomolecules.

One of the most intriguing aspects of this compound is its application in drug discovery. Researchers have explored its potential as a lead compound for developing novel therapeutics targeting various diseases, including cancer and neurodegenerative disorders. The stereochemistry of the molecule plays a crucial role in its interaction with biological targets, making it a valuable tool in medicinal chemistry.

In addition to its medicinal applications, tert-butyl (3aR,6aS)-5-amino-octahydrocyclopentacpyrrole-5-carboxylate has shown promise in materials science. Its rigid bicyclic structure and functional groups make it suitable for designing advanced materials with tailored properties. For instance, it has been used as a precursor for synthesizing high-performance polymers and nanoparticles.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Recent advancements in asymmetric catalysis have enabled the efficient production of enantiomerically pure samples, which are essential for studying its stereochemical properties.

From an environmental perspective, the compound's biodegradability and eco-friendly synthesis methods have been topics of recent research. Scientists are exploring ways to minimize the environmental footprint of its production while maintaining its high-quality standards.

In conclusion, tert-butyl (3aR,6aS)-5-amino-octahydrocyclopentacpyrrole-5-carboxylate is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure, coupled with cutting-edge research findings, positions it as a key player in future scientific advancements.